Cas no 1323566-22-8 (2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide)

• Product Name: 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide
• CAS No: 1323566-22-8
• MF: C₁₅H₂₄N₄O₂S
• MW: 324.441661834717
• CID: 5761350
• PubChem ID: 49699888
• Update Time: 2025-06-20

2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1323566-22-8
• 2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• AKOS024511323
• F5496-1710
• 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide
• VU0645422-1

• Inchi： 1S/C15H24N4O2S/c1-11-17-18-15(22-11)12-4-6-19(7-5-12)10-14(20)16-9-13-3-2-8-21-13/h12-13H,2-10H2,1H3,(H,16,20)
• InChI Key： LHIQCZFFNHBDJG-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CCN(CC(NCC2CCCO2)=O)CC1

Computed Properties

• Exact Mass: 324.16199719g/mol
• Monoisotopic Mass: 324.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide

Introduction to 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide (CAS No. 1323566-22-8)

Compound 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide, identified by its CAS number CAS No. 1323566-22-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a piperidine ring and a thiadiazole moiety, contribute to its unique pharmacological properties.

The piperidine moiety is a common pharmacophore in drug design due to its ability to enhance binding affinity and selectivity. In contrast, the thiadiazole ring is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The combination of these two structural elements in 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide suggests potential therapeutic applications in various medical conditions.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. The thiadiazole scaffold has been extensively studied for its ability to interact with various biological targets. For instance, studies have shown that thiadiazole derivatives can inhibit the activity of enzymes such as COX and LOX, which are key players in the inflammatory response. The presence of an oxolan group in the molecule further enhances its potential as an anti-inflammatory agent by providing additional sites for molecular interaction.

The pharmaceutical industry has been actively exploring new synthetic routes to optimize the yield and purity of such compounds. Advanced computational methods, including molecular docking and virtual screening, have played a crucial role in identifying promising candidates for further development. These computational techniques allow researchers to predict the binding affinity and selectivity of molecules before conducting expensive wet-lab experiments.

One of the most exciting aspects of 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in treating conditions such as depression and anxiety due to their ability to modulate neurotransmitter systems. The thiadiazole moiety further enhances this potential by interacting with receptors involved in mood regulation. Recent studies have indicated that compounds with similar structures may have neuroprotective effects, making them valuable candidates for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve efficiency and scalability. These methods not only reduce reaction times but also minimize waste production, aligning with the growing emphasis on green chemistry principles.

In conclusion, 2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yll]-N-[ (oxolan - 2 - ylmethyl) acetamide (CAS No. 1323566 - 22 - 8) is a compound with significant therapeutic potential. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of pharmacology continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.